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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3,4,5-Trimethoxyphenylacetonitrile. Adherence to
these procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Safety Data

3,4,5-Trimethoxyphenylacetonitrile is classified as a hazardous substance. Below is a
summary of its key hazard information.
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Identifier Value

Chemical Name 3,4,5-Trimethoxyphenylacetonitrile
CAS Number 13338-63-1

Molecular Formula C11H13NOs

Molecular Weight 207.23 g/mol

Appearance Solid

Signal Word Warning

Acute Toxicity, Oral (Category 4)Acute Toxicity,
Hazard Classifications Dermal (Category 4)Acute Toxicity, Inhalation

(Category 4)

H302: Harmful if swallowedH312: Harmful in

contact with skinH332: Harmful if inhaled

Hazard Statements

UN Number 3439

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,4,5-
Trimethoxyphenylacetonitrile to minimize exposure risk.

» Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option
for handling this substance. Always inspect gloves for integrity before use and replace them
immediately if they become contaminated.

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
essential to protect against dust particles and splashes.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a higher level of respiratory protection should be used.

o Skin and Body Protection: A laboratory coat must be worn. For larger quantities or when
there is a significant risk of spillage, additional protective clothing such as an apron or
coveralls may be necessary.
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Operational Plan for Safe Handling

A systematic approach is crucial when working with 3,4,5-Trimethoxyphenylacetonitrile. The
following workflow outlines the key steps for safe handling from preparation to cleanup.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,4,5-Trimethoxyphenylacetonitrile.

Experimental Protocols:
e Weighing and Transferring:

o Perform all manipulations of the solid compound within a chemical fume hood or a
ventilated enclosure to minimize inhalation exposure.

o Use a dedicated, clean spatula and weighing vessel.

o To prevent dust generation, avoid pouring the solid from a height. Instead, gently scoop
and transfer the material.

o If the compound needs to be dissolved, add the solvent to the vessel containing the solid
slowly to avoid splashing.

e Spill Management:

o In case of a small spill, carefully sweep up the solid material, avoiding dust creation. Use a
dampened paper towel to wipe the area after sweeping.

o Place all contaminated materials into a sealed container labeled as hazardous waste.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan

Proper disposal of 3,4,5-Trimethoxyphenylacetonitrile and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Unused or waste 3,4,5-Trimethoxyphenylacetonitrile must be disposed of as hazardous

chemical waste.

o Collect the solid waste in a clearly labeled, sealed, and compatible container. The label
should include the full chemical name and the words "Hazardous Waste".

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

e Contaminated Materials:

o All materials that have come into contact with 3,4,5-Trimethoxyphenylacetonitrile, such
as gloves, weigh boats, and absorbent paper, must be treated as hazardous waste.

o Place these items in a designated, labeled hazardous waste container.
o Empty Containers:

o Empty containers that held 3,4,5-Trimethoxyphenylacetonitrile should be triple-rinsed

with a suitable solvent.
o The rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, the container can be disposed of as non-hazardous waste, with the

label defaced or removed.

Note: Never dispose of 3,4,5-Trimethoxyphenylacetonitrile down the drain or in the regular

trash.

First Aid Measures
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In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ) ] ) )

removing contaminated clothing. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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